2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1,3-benzoxazole

• IUPAC Name: [4-(1,3-benzoxazol-2-yl)piperazin-1-yl]-(3,4-dimethoxyphenyl)methanone
• InChI: InChI=1S/C20H21N3O4/c1-25-17-8-7-14(13-18(17)26-2)19(24)22-9-11-23(12-10-22)20-21-15-5-3-4-6-16(15)27-20/h3-8,13H,9-12H2,1-2H3
• InChI Key: PLVHCXSCSXDUAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=NC4=CC=CC=C4O3)OC
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1,3-benzoxazole, also known as DBB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DBB is a benzoxazole derivative that has been shown to have a range of biochemical and physiological effects, making it a promising compound for further investigation.

Mechanism of Action

2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1,3-benzoxazole is believed to exert its effects through the inhibition of protein kinases, which are enzymes that play a key role in regulating cellular signaling pathways. Specifically, this compound has been shown to inhibit the activity of CK1δ, which is involved in regulating circadian rhythms and has been linked to various neurological disorders. By inhibiting CK1δ, this compound may have potential applications in the treatment of these disorders.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, including inhibition of protein kinases, disruption of circadian rhythms, and inhibition of cancer cell growth. In addition, this compound has been shown to have antioxidant and anti-inflammatory properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1,3-benzoxazole has several advantages for use in lab experiments, including its well-defined chemical structure and its ability to selectively target protein kinases. However, this compound also has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1,3-benzoxazole, including:
1. Further investigation of its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
2. Development of new drugs based on the structure of this compound for the treatment of cancer and other diseases.
3. Investigation of the effects of this compound on other protein kinases and signaling pathways.
4. Development of new methods for synthesizing this compound and related compounds.
5. Investigation of the potential use of this compound as a tool for studying circadian rhythms and other biological processes.
In conclusion, this compound is a promising compound for scientific research, with potential applications in a variety of fields including neuroscience, cancer research, and drug discovery. Further investigation of its mechanism of action, biochemical and physiological effects, and potential applications is warranted.

Synthesis Methods

The synthesis of 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1,3-benzoxazole involves the reaction of 3,4-dimethoxybenzoyl chloride with piperazine in the presence of a base, followed by the addition of 2-amino-phenol. The resulting product is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1,3-benzoxazole has been studied for its potential applications in a variety of scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to inhibit the activity of the protein kinase CK1δ, which is involved in regulating circadian rhythms and has been linked to various neurological disorders. In cancer research, this compound has been shown to inhibit the growth of certain cancer cell lines by targeting the tubulin protein. In drug discovery, this compound has been used as a lead compound for the development of new drugs targeting CK1δ and other protein kinases.